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Compound of Interest

Compound Name: 3-Amino-5-methylhexan-1-ol

CAS No.: 906075-34-1

Cat. No.: B2520278

Get Quote

The Complete Operational Guide to 3-Amino-5-methylhexan-1-ol Disposal

For researchers, synthetic chemists, and drug development professionals, the management of

pharmaceutical intermediates requires a rigorous, zero-tolerance approach to environmental

and laboratory safety. 3-Amino-5-methylhexan-1-ol—a chiral amino alcohol frequently utilized

in the synthesis of complex therapeutics such as renin inhibitors and biaryl kinase inhibitors[1]

[2]—presents specific disposal challenges due to its bifunctional chemical nature.

This guide provides the authoritative, step-by-step operational framework required to safely

manage, segregate, and dispose of 3-Amino-5-methylhexan-1-ol, ensuring full compliance

with Environmental Protection Agency (EPA) and Department of Transportation (DOT)

standards[3].

Chemical Profiling & Hazard Causality
To design a fail-safe disposal protocol, operators must first understand the mechanistic hazards

of the molecule. 3-Amino-5-methylhexan-1-ol contains both a primary amine and a primary

alcohol group attached to a branched, lipophilic hexyl chain.
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Corrosivity & Irritation: The primary amine group confers significant basicity. Upon contact

with moisture on the skin or mucous membranes, it generates hydroxide ions, leading to

localized alkaline hydrolysis of tissues (saponification of cellular lipids). This makes the

compound a Category 1B skin corrosive and a severe eye irritant[4][5].

Aquatic Toxicity: The lipophilic 5-methylhexyl tail enhances the molecule's ability to permeate

biological membranes. If released into the environment, amino alcohols exhibit persistent

aquatic toxicity, disrupting the cellular homeostasis of aquatic organisms[4].

Reactivity: As an amine, it is highly incompatible with strong oxidizing agents and strong

acids. Mixing with these waste streams without controlled, drop-wise neutralization will result

in violently exothermic reactions[4].

Quantitative Data Summary
The following table summarizes the critical physicochemical and hazard data necessary for risk

assessment prior to disposal operations.

Property Value / Classification Source

Chemical Name 3-Amino-5-methylhexan-1-ol

CAS Numbers

906075-34-1 (Base); 96386-

96-8 (HCl Salt); 759415-90-2

(S-enantiomer)

[6][7]

Molecular Weight
131.22 g/mol (Base); 167.68

g/mol (HCl Salt)
[6]

Primary Hazards

Skin Corrosion/Irritation (Cat

1B), Serious Eye Damage (Cat

1), Aquatic Toxicity

[4][5]

Storage Requirements

Sealed in a dry, cool

environment (2-8°C

recommended for long-term

stability)

[6]
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Operational Safety & PPE Requirements
Before initiating any waste consolidation or disposal procedure, the following self-validating

Personal Protective Equipment (PPE) system must be equipped[8]. The causality behind this

specific PPE selection is to create an impermeable barrier against alkaline organic permeation.

Hand Protection: Double-gloving is mandatory. Use a heavy-duty Nitrile or Butyl rubber outer

glove (highly resistant to amines and alcohols) over a standard nitrile inner glove.

Eye/Face Protection: Chemical splash goggles paired with a full-face shield. Standard safety

glasses are insufficient due to the severe risk of permanent corneal damage from alkaline

splashes[8].

Body Protection: A knee-length, chemical-resistant laboratory coat (fully buttoned) and

closed-toe, non-porous footwear.

Step-by-Step Disposal Methodologies
Under no circumstances should 3-Amino-5-methylhexan-1-ol, even in highly diluted aqueous

solutions, be disposed of via the sanitary sewer[4][9]. The following protocols dictate the exact

workflows for different waste streams.

Protocol A: Liquid Waste Consolidation
Container Selection: Select a high-density polyethylene (HDPE) or glass waste carboy. Do

not use metal containers, as aqueous amine solutions can corrode certain metals over time.

Segregation: Verify that the waste carboy contains NO strong acids, halogenated solvents,

or oxidizing agents. 3-Amino-5-methylhexan-1-ol should be routed to a designated "Non-

Halogenated Basic Organic Waste" stream[9].

Transfer: Operating exclusively inside a certified chemical fume hood, use a dedicated funnel

to slowly pour the liquid waste into the carboy.

Labeling: Immediately affix a hazardous waste tag. The DOT/EPA compliant label must

explicitly state: "Hazardous Waste: Non-Halogenated Organic Amine (3-Amino-5-
methylhexan-1-ol), Toxic, Corrosive"[3][8].
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Protocol B: Solid Waste & Contaminated Debris
Used silica gel from column chromatography, contaminated filter paper, and disposable PPE

exposed to the chemical cannot be discarded in regular municipal trash[9].

Collection: Place all contaminated solid debris into a thick, transparent polyethylene bag or a

dedicated solid hazardous waste drum.

Vapor Containment: If the solid waste contains residual solvent (e.g., from an extraction

process), ensure the primary bag is sealed and placed inside a secondary rigid container

with a secure lid to prevent vapor accumulation.

Labeling: Label as "Hazardous Solid Waste: Contaminated with Corrosive Amines."

Protocol C: Empty Container Decontamination (Triple-
Rinse Method)
An "empty" reagent bottle of 3-Amino-5-methylhexan-1-ol still poses a severe regulatory and

safety risk due to residual chemical clinging to the inner walls.

First Rinse: Add a compatible solvent (e.g., ethanol or methanol) equal to 10% of the

container's volume. Cap tightly and agitate vigorously for 30 seconds.

Drain: Pour the resulting rinsate into the designated liquid hazardous waste carboy (Protocol

A)[8].

Repeat: Perform steps 1 and 2 two additional times.

Defacement & Disposal: Once triple-rinsed, the container is legally considered non-

hazardous. Completely deface or remove the original chemical label, mark the bottle as

"TRIPLE RINSED," and dispose of it in the standard laboratory glass/plastic recycling or

trash receptacle[8][9].

Waste Workflow Visualization
The following decision tree maps the self-validating logic required to route 3-Amino-5-
methylhexan-1-ol waste to its proper endpoint, ensuring no material inadvertently enters the
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environment.

Waste Generation:
3-Amino-5-methylhexan-1-ol

Identify
Waste Type

Pure Liquid or
Solvent Mixture

Contaminated Solids
(PPE, Wipes, Silica)

Empty Primary
Reagent Container

Liquid Hazardous
Waste Carboy (HDPE)

Solid Hazardous
Waste Drum

Triple Rinse with
Compatible Solvent

Licensed EHS / EPA
Contractor Pickup

Collect Rinsate Deface Label &
Dispose as Non-Hazardous
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Workflow for the segregation, decontamination, and disposal of 3-Amino-5-methylhexan-1-ol.

Final Logistics & Contractor Handoff
Ultimately, the destruction of 3-Amino-5-methylhexan-1-ol must be executed via high-

temperature incineration at a licensed hazardous waste treatment facility[4].

Storage Limits: Store sealed waste containers in a cool, well-ventilated Satellite

Accumulation Area (SAA)[9]. Ensure secondary containment (e.g., spill trays) is utilized to

capture any catastrophic container failure.

Manifesting: When scheduling a pickup with your Environmental Health and Safety (EHS)

department or a third-party Environmental Marketing Service, ensure the waste is

manifested correctly under DOT hazmat shipping regulations (e.g., UN2735, Amines, liquid,

corrosive, n.o.s.)[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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